Cas no 501701-59-3 (Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 501701-59-3
• MF: C₁₃H₉F₃N₆S
• MW: 338.310970067978
• CID: 365578
• Update Time: 2024-01-29

Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Pyrimidine, 4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C13H9F3N6S/c1-8-7-10(23-12-17-4-2-5-18-12)20-11(19-8)22-6-3-9(21-22)13(14,15)16/h2-7H,1H3
• InChI Key： WRYWMLHPJFUVQC-UHFFFAOYSA-N
• SMILES： C1(N2C=CC(C(F)(F)F)=N2)=NC(SC2=NC=CC=N2)=CC(C)=N1

Computed Properties

• Exact Mass: 338.05637

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 565.1±60.0 °C(Predicted)
• PSA: 69.38
• pka: -1.75±0.33(Predicted)